Cas no 66735-27-1 (6-ethoxy-2-methylquinolin-4-amine)

• Product Name: 6-ethoxy-2-methylquinolin-4-amine
• CAS No: 66735-27-1
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 1712105
• PubChem ID: 12411653
• Update Time: 2025-04-21

6-ethoxy-2-methylquinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-ethoxy-2-methylquinolin-4-amine
• 6-Aethoxy-2-methyl-[4]chinolylamin
• SureCN439655
• 6-ethoxy-2-methyl-[4]quinolylamine
• CTK8F5763
• AB52065
• 4-Amino-6-ethoxy-2-methyl-chinolin
• AG-L-63952
• 4-AMINO-6-ETHOXY-2-METHYLQUINOLINE
• SCHEMBL439655
• MFCD09787714
• DTXSID40497036
• AKOS011485482
• 66735-27-1

• Inchi： 1S/C12H14N2O/c1-3-15-9-4-5-12-10(7-9)11(13)6-8(2)14-12/h4-7H,3H2,1-2H3,(H2,13,14)
• InChI Key： RKLCZJYWQIOYCN-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC2C(C=1)=C(C=C(C)N=2)N

Computed Properties

• Exact Mass: 202.11100
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• PSA: 48.14000
• LogP: 3.10530